trioxido-1kappa(2)O,2kappaO-dinitrate(N--N)(2-)

• CAS RN: 15435-67-3
• Molecular Formula: C11H11N3O2
• Molecular Weight: 76.012 g/mol
• IUPAC Name: N,N-dioxidonitrous amide
• InChI: InChI=1S/N2O3/c3-1-2(4)5/q-2
• InChI Key: NDJGQNJPALSQEN-UHFFFAOYSA-N
• SMILES: N(=O)N([O-])[O-]
• synonyms: trioxodinitrate

Description

Trioxido-1kappa(2)O,2kappaO-dinitrate(N--N)(2-) is a chemical compound that has been widely studied for its potential applications in various scientific research fields. This compound is also known as nitrate ester, and it is a derivative of nitric acid. In

Scientific Research Applications

Complex Formation and Magnetic Interactions

• A study on a trinuclear copper(II)-1,10-phenanthroline complex demonstrates the arrangement of copper atoms linked by certain groups, forming a linear structure. This complex exhibits ferromagnetic exchange coupling, contributing to the understanding of magnetic interactions in metallic ion complexes (Chen, Lu, & Zhu, 2008).

Structural Analysis of Metal Complexes

• Research on a dinuclear copper complex reveals its structure as a result of double-bridging action by a malate ligand. This leads to a closer Cu...Cu distance and parallel phen planes, highlighting the significance of intramolecular pi-pi stacking interaction (Zhang, Sun, Zhao, Ma, & Zhu, 2006).

Insights into Toxicity Mechanisms

• Arsenic trioxide (As2O3) is studied for its impact on calcium homeostasis and cytotoxicity in human cells. This research aids in understanding the mechanisms of As2O3 toxicity, which is crucial for its use in cancer treatment (Florea, Splettstoesser, & Büsselberg, 2007).

Hepatotoxicity Resistance Mechanisms

• A study on allicin's role in countering As2O3-induced hepatotoxicity in rats reveals that allicin ameliorates liver dysfunction and reduces arsenic accumulation, providing insights into potential adjunctive therapies for chronic arsenic exposure (Yang et al., 2017).

Air Oxidation of Metal Complexes

• Research into the air oxidation of divanadium(IV) complexes yields insights into the formation of peroxido and trioxido complexes, shedding light on the reaction mechanisms and the influence of solvent and concentration on the product formation (Egdal, Bond, & McKenzie, 2009).

Synthesis and Characterization of Complexes

• The synthesis and characterization of trioxime complexes for platinum and palladium metals are documented, contributing to the knowledge of novel ligand-metal interactions and their structural properties (Shaherlee & Al-Khuder, 2016).

Novel Compounds with Anti-Inflammatory Properties

• A study isolates new compounds from the dinoflagellate Oxyrrhis marina, including a trioxilin and a sulfoquinovosyl diacylglycerol, which exhibit significant anti-inflammatory properties. This research expands the potential of marine organisms in drug discovery (Yoon et al., 2017).